Cas no 477857-52-6 (1-(4-Chlorophenyl)sulfonyl-1H-pyrrolo2,3-bpyridine)

• Product Name: 1-(4-Chlorophenyl)sulfonyl-1H-pyrrolo2,3-bpyridine
• CAS No: 477857-52-6
• MDL: MFCD02083290
• CID: 4652575
• Update Time: 2025-07-20

1-(4-Chlorophenyl)sulfonyl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)sulfonyl-1H-pyrrolo2,3-bpyridine

• MDL： MFCD02083290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Chlorophenyl)sulfonyl-1H-pyrrolo2,3-bpyridine

Recent Advances in the Study of 1-(4-Chlorophenyl)sulfonyl-1H-pyrrolo[2,3-b]pyridine (CAS: 477857-52-6)

1-(4-Chlorophenyl)sulfonyl-1H-pyrrolo[2,3-b]pyridine (CAS: 477857-52-6) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of kinase inhibition and cancer therapy. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in drug development.

The compound belongs to a class of sulfonylated heterocycles, which are known for their diverse biological activities. Its unique structure, featuring a pyrrolopyridine core and a chlorophenyl sulfonyl moiety, makes it a promising candidate for targeting specific kinases involved in cell proliferation and survival pathways. Recent synthetic approaches have optimized the yield and purity of 477857-52-6, enabling more detailed pharmacological evaluations. These advancements have paved the way for its investigation as a potential lead compound in oncology and other therapeutic areas.

In vitro and in vivo studies have demonstrated that 1-(4-Chlorophenyl)sulfonyl-1H-pyrrolo[2,3-b]pyridine exhibits potent inhibitory activity against several kinases, including those implicated in cancer progression. For instance, it has shown efficacy in suppressing the activity of protein kinases such as JAK2 and FLT3, which are often dysregulated in hematological malignancies. Mechanistic studies reveal that the compound binds to the ATP-binding site of these kinases, thereby disrupting their signaling cascades. These findings highlight its potential as a targeted therapy for kinase-driven cancers.

Further research has explored the pharmacokinetic and toxicological profiles of 477857-52-6. Preclinical studies indicate that the compound has favorable bioavailability and metabolic stability, although challenges remain in optimizing its selectivity and minimizing off-target effects. Recent efforts have also focused on structural modifications to enhance its drug-like properties, such as improving solubility and reducing potential toxicity. These modifications are critical for advancing the compound into clinical trials and ensuring its safety and efficacy in human subjects.

In addition to its anticancer potential, 1-(4-Chlorophenyl)sulfonyl-1H-pyrrolo[2,3-b]pyridine has been investigated for its applications in other disease areas. For example, preliminary studies suggest its utility in inflammatory and autoimmune disorders, where kinase inhibition can modulate immune responses. The compound's versatility underscores its value as a multifunctional scaffold for drug discovery, with ongoing research exploring its broader therapeutic implications.

In conclusion, the latest research on 477857-52-6 underscores its promise as a kinase inhibitor with potential applications in oncology and beyond. While significant progress has been made in understanding its mechanisms and optimizing its properties, further studies are needed to translate these findings into clinical benefits. The continued exploration of this compound and its derivatives will likely yield valuable insights into its therapeutic potential and contribute to the development of novel treatments for complex diseases.